Cas no 53372-63-7 (2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol)

• Product Name: 2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol
• CAS No: 53372-63-7
• MF: C₁₁H₁₃ClN₄O₄
• MW: 300.69832110405
• CID: 938404
• PubChem ID: 350791
• Update Time: 2025-04-19

2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol
• (6R)-6-(6-chloro-purin-9-yl)-2,6-anhydro-1-deoxy-L-mannitol
• (6R)-6-(6-Chlor-purin-9-yl)-2,6-anhydro-1-desoxy-L-mannit
• AC1L6WZK
• NSC515675
• 6-Chloro-9-(6-deoxyhexopyranosyl)-9H-purine
• SCHEMBL6671390
• 53372-63-7
• DTXSID90325678
• NSC-515675

• Inchi： 1S/C11H13ClN4O4/c1-4-6(17)7(18)8(19)11(20-4)16-3-15-5-9(12)13-2-14-10(5)16/h2-4,6-8,11,17-19H,1H3
• InChI Key： GEANMVNPYXPNRY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1C(C(C(C(C)O1)O)O)O

Computed Properties

• Exact Mass: 300.06269
• Monoisotopic Mass: 300.0625326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.52
• LogP: -0.52030